Cas no 902299-00-7 (1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 902299-00-7
• MF: C₂₄H₂₀FNO₄S
• MW: 437.483308792114
• CID: 6537170
• Update Time: 2025-11-01

1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-[(4-fluorophenyl)methyl]-6-methoxy-3-(4-methylphenyl)sulfonylquinolin-4-one

• Inchi： 1S/C24H20FNO4S/c1-16-3-10-20(11-4-16)31(28,29)23-15-26(14-17-5-7-18(25)8-6-17)22-12-9-19(30-2)13-21(22)24(23)27/h3-13,15H,14H2,1-2H3
• InChI Key： XMYRVYBYZXKAJN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(C)C=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one

Introduction to 1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 902299-00-7)

The compound 1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one, identified by its CAS number 902299-00-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the quinoline scaffold, has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a 4-fluorophenylmethyl group, a 6-methoxy substituent, and a 4-methylbenzenesulfonyl moiety contributes to its distinct chemical properties and potential therapeutic applications.

Quinoline derivatives have long been recognized for their diverse pharmacological effects, with many serving as key components in drugs targeting infectious diseases and cancer. The structural modifications in this compound enhance its binding affinity and selectivity, making it a valuable candidate for further investigation. Recent studies have highlighted the importance of fluorinated aromatic rings in improving metabolic stability and bioavailability, which aligns with the design of this molecule.

The 1,4-dihydroquinolin-4-one core is particularly noteworthy for its role in modulating biological pathways. This scaffold is known to exhibit anti-inflammatory, antiviral, and anticancer properties, depending on the substituents present. In particular, the 6-methoxy group can influence electronic distribution, enhancing interactions with biological targets such as enzymes and receptors. The 4-methylbenzenesulfonyl moiety further contributes to the molecule's complexity, potentially increasing its solubility and pharmacokinetic profile.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies using molecular docking simulations suggest that this compound may interact effectively with proteins involved in signal transduction and cell proliferation. Such interactions are critical in understanding its potential applications in treating diseases like cancer and neurodegenerative disorders. The fluorine atom in the 4-fluorophenyl group is particularly interesting, as it can enhance binding affinity through halogen bonding or π-stacking interactions.

In vitro experiments have begun to elucidate the biological activity of this compound. Preliminary results indicate that it demonstrates moderate inhibitory effects on certain kinases and enzymes associated with inflammation. These findings are consistent with the growing interest in quinoline derivatives as anti-inflammatory agents. Additionally, the compound's ability to cross cell membranes suggests potential for topical applications or systemic delivery.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the various substituents efficiently. The use of fluorinated precursors has been particularly challenging but essential for obtaining the desired fluorine-containing aromatic ring.

From a regulatory perspective, ensuring compliance with pharmaceutical standards is crucial for advancing this compound into clinical trials. Rigorous testing for stability, toxicity, and pharmacokinetics is underway to support its development as a drug candidate. Collaborations between academic institutions and pharmaceutical companies are fostering innovation in this area, leveraging expertise in medicinal chemistry and drug discovery.

The broader significance of this compound lies in its contribution to the expanding library of quinoline derivatives being explored for therapeutic purposes. As research continues, new applications may emerge, particularly in areas where existing treatments are limited or non-existent. The structural diversity offered by molecules like this one provides a foundation for developing next-generation drugs with improved efficacy and reduced side effects.

Future directions include exploring analogues of 1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one to optimize its pharmacological profile further. By systematically modifying substituents or exploring different scaffolds within the quinoline family, researchers can uncover novel compounds with enhanced therapeutic potential. The integration of machine learning tools into drug discovery processes promises to accelerate these efforts by predicting promising candidates more efficiently.

In conclusion,1-(4-fluorophenyl)methyl-6-methoxy-3-(4-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 902299-00-7) stands out as a promising pharmaceutical agent with unique structural features and biological activities. Its development reflects the ongoing progress in medicinal chemistry and underscores the importance of innovative approaches in addressing global health challenges.